Sertraline hydrochloride, cis-(-)- Sertraline hydrochloride, cis-(-)-
Brand Name: Vulcanchem
CAS No.: 79645-15-1
VCID: VC21124524
InChI: InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m1./s1
SMILES: CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
Molecular Formula: C17H18Cl3N
Molecular Weight: 342.7 g/mol

Sertraline hydrochloride, cis-(-)-

CAS No.: 79645-15-1

Cat. No.: VC21124524

Molecular Formula: C17H18Cl3N

Molecular Weight: 342.7 g/mol

* For research use only. Not for human or veterinary use.

Sertraline hydrochloride, cis-(-)- - 79645-15-1

Specification

CAS No. 79645-15-1
Molecular Formula C17H18Cl3N
Molecular Weight 342.7 g/mol
IUPAC Name (1R,4R)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
Standard InChI InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m1./s1
Standard InChI Key BLFQGGGGFNSJKA-JSUROZADSA-N
Isomeric SMILES CN[C@@H]1CC[C@@H](C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
SMILES CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
Canonical SMILES CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl

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